1-Benzyl-2,2,6,6-tetramethylpiperidin-4-ol

• CAS RN: 52185-71-4
• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol
• IUPAC Name: 1-benzyl-2,2,6,6-tetramethylpiperidin-4-ol
• InChI: InChI=1S/C16H25NO/c1-15(2)10-14(18)11-16(3,4)17(15)12-13-8-6-5-7-9-13/h5-9,14,18H,10-12H2,1-4H3
• InChI Key: VLTHAKKFNPUWSB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1CC2=CC=CC=C2)(C)C)O)C

Description

1-Benzyl-2,2,6,6-tetramethylpiperidin-4-ol is a useful research compound. Its molecular formula is C16H25NO and its molecular weight is 247.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 31.4 parts of 2,2,6,6-tetramethylpiperidin-4-ol and 17.1 parts of benzyl bromide in 125 parts of ethyl alcohol was heated under reflux conditions for 96 hours. The cooled reaction mixture was filtered to remove 2,2,6,6-tetramethylpiperidin-4-ol hydrobromide formed during the reaction and the ethyl alcohol solvent was removed by distillation under reduced pressure. Purification of the residue by chromatography on a aluminia column using chloroform as the solvent gave 1-benzyl-2,2,6,6-tetramethylpiperidin-4-ol having a melting point of 151°-2°C and the following elemental analysis by weight